3-[(1,3-benzodioxol-5-ylmethyl)amino]-1-methyl-2,5-pyrrolidinedione

• IUPAC Name: 3-(1,3-benzodioxol-5-ylmethylamino)-1-methylpyrrolidine-2,5-dione
• InChI: InChI=1S/C13H14N2O4/c1-15-12(16)5-9(13(15)17)14-6-8-2-3-10-11(4-8)19-7-18-10/h2-4,9,14H,5-7H2,1H3
• InChI Key: JXTAMOLJHDFRAZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CC(C1=O)NCC2=CC3=C(C=C2)OCO3
• Molecular Formula: C13H14N2O4
• Molecular Weight: 262.26 g/mol

Description

3-[(1,3-benzodioxol-5-ylmethyl)amino]-1-methyl-2,5-pyrrolidinedione, also known as MDMA or ecstasy, is a synthetic drug that is widely used as a recreational drug. MDMA is a member of the amphetamine family of drugs and is known for its psychoactive effects, including increased empathy, euphoria, and heightened sensory perception. However, MDMA also has potential therapeutic uses, particularly in the treatment of post-traumatic stress disorder (PTSD).

Mechanism of Action

3-[(1,3-benzodioxol-5-ylmethyl)amino]-1-methyl-2,5-pyrrolidinedione works by increasing the levels of serotonin, dopamine, and norepinephrine in the brain. This leads to increased feelings of pleasure, empathy, and social connection. This compound also activates the release of oxytocin, a hormone associated with bonding and trust.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects on the body. It increases heart rate, blood pressure, and body temperature, and can cause dehydration and electrolyte imbalances. Long-term use of this compound can lead to damage to the serotonin-producing neurons in the brain, which can result in depression and anxiety.

Advantages and Limitations for Lab Experiments

3-[(1,3-benzodioxol-5-ylmethyl)amino]-1-methyl-2,5-pyrrolidinedione has several advantages for use in laboratory experiments. It is relatively easy to synthesize and can be administered orally. This compound also has well-defined psychoactive effects, making it useful for studying the effects of drugs on the brain. However, there are also limitations to its use, including the potential for neurotoxicity and the fact that it is a controlled substance.

Future Directions

There are a number of potential future directions for research on 3-[(1,3-benzodioxol-5-ylmethyl)amino]-1-methyl-2,5-pyrrolidinedione. One area of interest is the use of this compound in combination with psychotherapy for the treatment of PTSD. There is also interest in developing new drugs that have similar effects to this compound but without the potential for neurotoxicity. Finally, research is needed to better understand the long-term effects of this compound on the brain and body, particularly in individuals who use the drug recreationally.

Synthesis Methods

3-[(1,3-benzodioxol-5-ylmethyl)amino]-1-methyl-2,5-pyrrolidinedione is synthesized from safrole, a natural compound found in the oil of the sassafras tree. The synthesis involves several steps, including the conversion of safrole to isosafrole, which is then converted to MDP2P. MDP2P is then reacted with methylamine to produce this compound.

Scientific Research Applications

3-[(1,3-benzodioxol-5-ylmethyl)amino]-1-methyl-2,5-pyrrolidinedione has been the subject of numerous scientific studies, particularly in the field of psychiatry. Research has shown that this compound can increase feelings of empathy and reduce fear and anxiety, making it a potential treatment for PTSD. This compound has also been studied as a treatment for anxiety in patients with life-threatening illnesses, such as cancer.